Cas no 5754-18-7 (4-Methylpyridazine-3,6-diol)

• Product Name: 4-Methylpyridazine-3,6-diol
• CAS No: 5754-18-7
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD00023867
• CID: 46159
• PubChem ID: 125308073
• Update Time: 2025-05-26

4-Methylpyridazine-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridazine-3,6-diol
• Methylmaleic Hydrazide
• 3,6-Dihydroxy-4-methylpyridazine
• 4-Methyl-pyridazine-3,6-diol
• 4-methylpyridazine-3,6-dione
• 1,2-Dihydro-4-methyl-3,6-pyridazinedione
• Methylmaleic Acid Hydrazide
• 4-Methyl-3,6-pyridazinediol
• 3,6-Pyridazinedione, 1,2-dihydro-4-methyl-
• 4-methyl-1,2-dihydropyridazine-3,6-dione
• QAVYOWFNXMHVEL-UHFFFAOYSA-N
• 3, 1,2-dihydro-4-methyl-
• 2-Butenedioic acid, cyclic hydrazide, (Z)-
• NSC58527
• 4-Methylmaleic hydrazide
• KSC495K0D
• 4-Methyl-pyridazin-3,6-di
• AC-27090
• AKOS003397543
• SCHEMBL10722226
• NSC 58527
• A831484
• EINECS 227-276-7
• EN300-98595
• AI3-62484
• SCHEMBL344367
• 4-Methyl-pyridazin-3,6-diol
• M2182
• NS00033745
• GS-3716
• MFCD00067746
• NSC-48830
• MFCD00023867
• 4-Methyl-1,2-dihydro-pyridazine-3,6-dione
• CS-0050804
• FT-0688098
• DTXSID10206157
• SCHEMBL20059704
• PB15638
• 4-Methyl-3,6-pyridazinediol #
• Pyridazine, 3,6-dihydroxy-4-methyl-
• AMY13357
• GS-5931
• 4-METHYL-3,6-DIHYDROXYPYRIDAZINE
• AC-907/30003041
• Z2379087837
• AKOS005258366
• W-200440
• 5754-18-7
• NSC48830
• GEO-01105
• NSC 48830
• NSC-58527
• 3,6-Dihydroxy-4-methylpyridazine, 97%
• 2-[[4-chloro-6-(4-methylpiperazin-1-yl)-5-methylsulfanyl-pyrimidin-2-yl]amino]ethanol;1,2-Dihydro-4-methyl-3,6-pyridazinedione
• 2-Butenedioic acid, 2-methyl-, cyclic hydrazide, (Z)-
• SY020308
• DB-028315
• 6-hydroxy-5-methyl-2H-pyridazin-3-one
• STK359432

• MDL： MFCD00023867
• Inchi： 1S/C5H6N2O2/c1-3-2-4(8)6-7-5(3)9/h2H,1H3,(H,6,8)(H,7,9)
• InChI Key： QAVYOWFNXMHVEL-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(NN1)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.6
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.226
• Melting Point: 287°C(lit.)
• Boiling Point: 434.4°Cat760mmHg
• Flash Point: 216.5°C
• Refractive Index: 1.489
• PSA: 65.72000
• LogP: -0.62840
• Solubility: Not determined

4-Methylpyridazine-3,6-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Methylpyridazine-3,6-diol

Recent Advances in the Study of 4-Methylpyridazine-3,6-diol (CAS: 5754-18-7) and Its Applications in Chemical Biology and Medicine

The compound 4-Methylpyridazine-3,6-diol (CAS: 5754-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel heterocyclic compounds, which are increasingly being explored for their pharmacological properties.

One of the most notable advancements in the study of 4-Methylpyridazine-3,6-diol is its application in the development of enzyme inhibitors. Researchers have identified its ability to interact with specific enzymatic targets, particularly those involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Methylpyridazine-3,6-diol exhibit potent inhibitory effects on xanthine oxidase, an enzyme implicated in gout and other inflammatory conditions. These findings suggest that this compound could serve as a scaffold for designing new anti-inflammatory agents.

In addition to its enzymatic inhibitory properties, 4-Methylpyridazine-3,6-diol has also been investigated for its potential in cancer therapy. Recent preclinical studies have shown that certain analogs of this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that these analogs exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells, indicating a promising therapeutic window. Further research is needed to optimize these compounds for clinical use, but the preliminary data are highly encouraging.

The synthesis and structural modification of 4-Methylpyridazine-3,6-diol have also been areas of active research. Advances in green chemistry have enabled more efficient and environmentally friendly synthesis routes, reducing the reliance on hazardous reagents. For example, a recent paper in Organic Process Research & Development described a novel catalytic method for the large-scale production of 4-Methylpyridazine-3,6-diol, which could facilitate its broader application in drug discovery. These synthetic innovations are critical for ensuring the scalability and sustainability of future research efforts.

Despite these promising developments, challenges remain in the clinical translation of 4-Methylpyridazine-3,6-diol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring these compounds to the market. In conclusion, 4-Methylpyridazine-3,6-diol represents a versatile and promising scaffold in chemical biology and medicinal chemistry, with potential applications ranging from anti-inflammatory agents to anticancer drugs. Continued research in this area is likely to yield significant breakthroughs in the coming years.